N-(benzyloxy)-2-iodobenzamide

• IUPAC Name: 2-iodo-N-phenylmethoxybenzamide
• InChI: InChI=1S/C14H12INO2/c15-13-9-5-4-8-12(13)14(17)16-18-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
• InChI Key: MORLEEQLGZRGLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CONC(=O)C2=CC=CC=C2I
• Molecular Formula: C14H12INO2
• Molecular Weight: 353.15 g/mol

Description

N-(benzyloxy)-2-iodobenzamide, also known as BIAM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BIAM is a derivative of the benzamide family and is widely used in the field of biochemistry and pharmacology. In

Scientific Research Applications

N-(benzyloxy)-2-iodobenzamide is widely used in scientific research due to its ability to label sulfhydryl groups in proteins. It is commonly used in studies that aim to investigate the structure and function of proteins. N-(benzyloxy)-2-iodobenzamide is also used in studies that aim to identify the specific binding sites of ligands and to study the kinetics of protein-ligand interactions. Additionally, N-(benzyloxy)-2-iodobenzamide is used in studies that aim to investigate the effects of oxidative stress on proteins.

Mechanism of Action

N-(benzyloxy)-2-iodobenzamide works by reacting with sulfhydryl groups in proteins to form covalent bonds. This reaction results in the formation of a thioether bond between the protein and N-(benzyloxy)-2-iodobenzamide. The formation of this bond allows for the labeling of sulfhydryl groups in proteins, which can then be used to study the structure and function of the protein.
Biochemical and Physiological Effects
N-(benzyloxy)-2-iodobenzamide has been shown to have minimal effects on the biochemical and physiological properties of proteins. Studies have shown that N-(benzyloxy)-2-iodobenzamide labeling does not affect the enzymatic activity or binding affinity of proteins. However, it is important to note that excessive labeling with N-(benzyloxy)-2-iodobenzamide can lead to protein denaturation and loss of activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(benzyloxy)-2-iodobenzamide in lab experiments is its specificity for sulfhydryl groups. This allows for the selective labeling of proteins and the identification of specific binding sites. Additionally, N-(benzyloxy)-2-iodobenzamide labeling is a relatively simple and straightforward process. However, one limitation of using N-(benzyloxy)-2-iodobenzamide is its potential to react with other nucleophiles in the protein, such as amino groups and carboxyl groups. This can lead to non-specific labeling and make data interpretation more challenging.

Future Directions

There are several future directions for N-(benzyloxy)-2-iodobenzamide research. One direction is the development of new derivatives of N-(benzyloxy)-2-iodobenzamide that can selectively label other amino acid residues in proteins. Another direction is the use of N-(benzyloxy)-2-iodobenzamide in live-cell imaging studies to investigate protein dynamics and localization. Additionally, N-(benzyloxy)-2-iodobenzamide can be used in studies that aim to investigate the effects of post-translational modifications on protein structure and function.
Conclusion
In conclusion, N-(benzyloxy)-2-iodobenzamide is a valuable tool in scientific research due to its ability to selectively label sulfhydryl groups in proteins. N-(benzyloxy)-2-iodobenzamide has been widely used in studies that aim to investigate protein structure and function, ligand binding, and the effects of oxidative stress on proteins. While there are limitations to the use of N-(benzyloxy)-2-iodobenzamide, its specificity and simplicity make it a valuable tool in biochemistry and pharmacology research.

Synthesis Methods

N-(benzyloxy)-2-iodobenzamide can be synthesized via a multi-step process. The first step involves the reaction of 2-iodobenzoyl chloride with benzyl alcohol in the presence of a base such as triethylamine. This reaction results in the formation of N-benzyloxy-2-iodobenzamide, which is then treated with hydrogen peroxide and acetic acid to remove the benzyl protecting group, resulting in the formation of N-(benzyloxy)-2-iodobenzamide.